Cas no 1219202-29-5 (6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1219202-29-5
• MF: C₂₂H₂₂ClN₃O₃S
• MW: 443.94638299942
• CID: 6014550
• PubChem ID: 16798260
• Update Time: 2025-11-07

6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• Thieno[2,3-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-6-methyl-2-[(2-phenoxybenzoyl)amino]-, hydrochloride (1:1)
• F0526-1315
• SR-01000006675-1
• 1219202-29-5
• 6-methyl-2-[(2-phenoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• AKOS026678158
• 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• SR-01000006675

• Inchi： 1S/C22H21N3O3S.ClH/c1-25-12-11-16-18(13-25)29-22(19(16)20(23)26)24-21(27)15-9-5-6-10-17(15)28-14-7-3-2-4-8-14;/h2-10H,11-13H2,1H3,(H2,23,26)(H,24,27);1H
• InChI Key： UJTHXLKKPBZLPY-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(C)CCC1=2)NC(C1C=CC=CC=1OC1C=CC=CC=1)=O)(=O)N.Cl

Computed Properties

• Exact Mass: 443.1070404g/mol
• Monoisotopic Mass: 443.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Introduction to 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1219202-29-5)

6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1219202-29-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antiplatelet effects. The unique structural features of this compound make it a promising candidate for further research and development in various medical applications.

The molecular structure of 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride consists of a thienopyridine core with a substituted benzamido group and a methyl group. The presence of these functional groups contributes to its pharmacological properties and bioavailability. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have explored the potential of 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride has also been investigated for its antitumor activity. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings highlight the potential of this compound as a novel anticancer agent.

The pharmacokinetic properties of 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it an attractive candidate for further development as an orally administered therapeutic agent. Additionally, the compound has been found to have low toxicity in preclinical studies, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes with regards to safety and tolerability. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, 6-methyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1219202-29-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects.